Cas no 1824018-18-9 (Tert-Butyl 4-(fluoromethyl)-4-hydroxyazepane-1-carboxylate)

• Product Name: Tert-Butyl 4-(fluoromethyl)-4-hydroxyazepane-1-carboxylate
• CAS No: 1824018-18-9
• MF: C₁₂H₂₂FNO₃
• MW: 247.306387424469
• CID: 4918433
• Update Time: 2025-06-08

Tert-Butyl 4-(fluoromethyl)-4-hydroxyazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(fluoromethyl)-4-hydroxyazepane-1-carboxylate
• Tert-Butyl 4-(fluoromethyl)-4-hydroxyazepane-1-carboxylate

• Inchi： 1S/C12H22FNO3/c1-11(2,3)17-10(15)14-7-4-5-12(16,9-13)6-8-14/h16H,4-9H2,1-3H3
• InChI Key： CEURWRAVADVPTI-UHFFFAOYSA-N
• SMILES： FCC1(CCN(C(=O)OC(C)(C)C)CCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8

Additional information on Tert-Butyl 4-(fluoromethyl)-4-hydroxyazepane-1-carboxylate

Research Brief on Tert-Butyl 4-(fluoromethyl)-4-hydroxyazepane-1-carboxylate (CAS: 1824018-18-9) in Chemical Biology and Pharmaceutical Applications

Tert-Butyl 4-(fluoromethyl)-4-hydroxyazepane-1-carboxylate (CAS: 1824018-18-9) is a fluorinated azepane derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a seven-membered azepane ring with a fluoromethyl and hydroxyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of modulators for G-protein-coupled receptors (GPCRs) and enzymes involved in neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Tert-Butyl 4-(fluoromethyl)-4-hydroxyazepane-1-carboxylate as a key precursor in the synthesis of novel sigma-1 receptor ligands. The research demonstrated that fluorination at the 4-position enhances the compound's metabolic stability and blood-brain barrier permeability, making it a promising candidate for central nervous system (CNS)-targeted therapeutics. The study employed a combination of computational docking and in vitro assays to validate the binding affinity of derivatives derived from this scaffold.

Further investigations have focused on the compound's application in proteolysis-targeting chimeras (PROTACs). A 2024 preprint in BioRxiv reported the incorporation of Tert-Butyl 4-(fluoromethyl)-4-hydroxyazepane-1-carboxylate into bifunctional molecules designed to degrade pathological tau proteins in Alzheimer's disease models. The fluoromethyl group was found to improve cellular uptake and solubility, addressing a common challenge in PROTAC design. These findings underscore the compound's potential in targeted protein degradation strategies.

From a synthetic chemistry perspective, recent advances in the asymmetric synthesis of Tert-Butyl 4-(fluoromethyl)-4-hydroxyazepane-1-carboxylate have been achieved using organocatalytic methods. A 2023 publication in Organic Letters described an enantioselective fluorination protocol that yields the compound with >99% ee, enabling access to optically pure derivatives for structure-activity relationship studies. This methodological breakthrough has significant implications for the development of chiral drugs based on this scaffold.

In conclusion, Tert-Butyl 4-(fluoromethyl)-4-hydroxyazepane-1-carboxylate (1824018-18-9) represents a valuable building block in medicinal chemistry with demonstrated applications in CNS drug discovery, targeted protein degradation, and asymmetric synthesis. Ongoing research continues to explore its full potential, particularly in addressing pharmacokinetic challenges associated with fluorinated compounds. The compound's versatility and the recent methodological advances in its synthesis position it as a focus area for future pharmaceutical development.